Cas no 328276-62-6 ((3-Amino-5-methoxy-benzofuran-2-yl)-phenyl-methanone)

• Product Name: (3-Amino-5-methoxy-benzofuran-2-yl)-phenyl-methanone
• CAS No: 328276-62-6
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 3071551
• PubChem ID: 698980
• Update Time: 2025-04-21

(3-Amino-5-methoxy-benzofuran-2-yl)-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• (3-Amino-5-methoxy-benzofuran-2-yl)-phenyl-methanone
• 328276-62-6
• Cambridge id 6433133
• (3-amino-5-methoxy-1-benzofuran-2-yl)(phenyl)methanone
• CHEMBL1349604
• SMR000122259
• (3-amino-5-methoxy-2-benzofuranyl)-phenylmethanone
• STK759676
• HMS2351F22
• (3-amino-5-methoxybenzofuran-2-yl)-phenyl-methanone
• Oprea1_472372
• (3-amino-5-methoxy-1-benzofuran-2-yl)-phenylmethanone
• AKOS000506797
• Oprea1_556802
• 2-BENZOYL-5-METHOXY-1-BENZOFURAN-3-AMINE
• (3-Amino-5-methoxybenzofuran-2-yl)(phenyl)methanone
• BDBM56318
• (3-azanyl-5-methoxy-1-benzofuran-2-yl)-phenyl-methanone
• MLS000525385
• cid_698980

• MDL： MFCD00420352
• Inchi： 1S/C16H13NO3/c1-19-11-7-8-13-12(9-11)14(17)16(20-13)15(18)10-5-3-2-4-6-10/h2-9H,17H2,1H3
• InChI Key： YRTNUSSKCYSRKK-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=O)=C(C2C=C(C=CC1=2)OC)N

Computed Properties

• Exact Mass: 267.08954328Da
• Monoisotopic Mass: 267.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.5Ų